Cas no 1707735-24-7 (1-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carbaldehyde)

• Product Name: 1-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carbaldehyde
• CAS No: 1707735-24-7
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• MDL: MFCD27940415
• CID: 4612165
• PubChem ID: 102551381
• Update Time: 2025-05-20

1-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-Methyl-1H-pyrazol-4-yl)-pyrrolidine-3-carbaldehyde
• 1-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carbaldehyde

• MDL： MFCD27940415
• Inchi： 1S/C9H13N3O/c1-11-6-9(4-10-11)12-3-2-8(5-12)7-13/h4,6-8H,2-3,5H2,1H3
• InChI Key： KUTXRPAXMNSPCO-UHFFFAOYSA-N
• SMILES： N1(C2=CN(C)N=C2)CCC(C=O)C1

Additional information on 1-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carbaldehyde

Introduction to 1-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carbaldehyde (CAS No. 1707735-24-7)

1-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carbaldehyde (CAS No. 1707735-24-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carbaldehyde consists of a pyrrolidine ring linked to a pyrazole moiety, with a carbaldehyde group attached to the pyrrolidine ring. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of 1-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carbaldehyde in the context of drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in various disease pathways. This finding suggests that 1-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carbaldehyde could be a valuable lead compound for the development of new therapeutic agents targeting these enzymes.

In addition to its enzymatic inhibition properties, 1-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carbaldehyde has also been investigated for its potential as a scaffold for the synthesis of more complex molecules. The pyrrolidine-pyrazole-carbaldehyde framework provides a robust platform for the introduction of various substituents, allowing for the fine-tuning of chemical and biological properties. This flexibility is crucial in the optimization of lead compounds during drug discovery processes.

The synthesis of 1-(1-/methyl/1H/pyrazol/4/yl/)pyrrolidine/3/carbaldehyde/ has been extensively studied, with several efficient and scalable methods reported in the literature. One notable approach involves the reaction of 3-formyl-pyrrolidine with 4-chloro-pyrazole in the presence of a suitable base. This method offers high yields and good purity, making it suitable for both laboratory-scale synthesis and industrial production.

From a pharmacological perspective, 1-(1-/methyl/1H/pyrazol/4/yl/)pyrrolidine/3/carbaldehyde/ has been evaluated for its safety and efficacy in preclinical models. Preliminary data indicate that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are essential for ensuring that potential therapeutic agents can be effectively delivered to target tissues without causing significant adverse effects.

Furthermore, ongoing research is exploring the potential applications of 1-(1-/methyl/1H/pyrazol/4/yl/)pyrrolidine/3/carbaldehyde/ in treating various diseases. For example, studies have shown that this compound may have anti-inflammatory properties, making it a candidate for the treatment of inflammatory disorders such as arthritis and inflammatory bowel disease. Additionally, its ability to modulate specific signaling pathways suggests that it could be useful in cancer therapy and other conditions where aberrant signaling plays a role.

In conclusion, 1-(1-/methyl/1H/pyrazol/4/yl/)pyrrolidine/3/carbaldehyde/ (CAS No. 1707735-/24-/7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a potential therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential uses of this compound will emerge, further enhancing its value in the field.